Cas no 2171828-48-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-3-methylbutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-3-methylbutanoic acid
• CAS No: 2171828-48-9
• MF: C₂₀H₁₉F₂NO₄
• MW: 375.365972757339
• CID: 5986480
• PubChem ID: 165520659
• Update Time: 2025-11-01

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-3-methylbutanoic acid
• 2171828-48-9
• EN300-1286352
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-3-methylbutanoic acid

• Inchi： 1S/C20H19F2NO4/c1-20(18(21)22,10-17(24)25)23-19(26)27-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16,18H,10-11H2,1H3,(H,23,26)(H,24,25)
• InChI Key： JBPJHTVKJAPQKD-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 375.12821441g/mol
• Monoisotopic Mass: 375.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-3-methylbutanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-3-methylbutanoic Acid (CAS No. 2171828-48-9)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-3-methylbutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171828-48-9, represents a unique blend of structural complexity and potential biological activity. The presence of multiple functional groups, including an amide linkage and fluoro-substituted side chains, makes it a subject of considerable interest for medicinal chemists and biologists.

The molecular structure of this compound features a backbone that combines a methyl-substituted butanoic acid moiety with fluoro groups at the 4-position, enhancing its lipophilicity and metabolic stability. The amine group is further modified by a methoxycarbonyl (Moc) protecting group, which is commonly employed in peptide synthesis and drug development to ensure stability during synthetic processes. The incorporation of a 9H-fluoren-9-yl moiety adds another layer of complexity, as fluorene derivatives are known for their stability and ability to enhance the binding affinity of molecules to biological targets.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their improved pharmacokinetic properties. Fluorine atoms can modulate metabolic pathways, enhance binding interactions, and increase the overall bioavailability of drug candidates. The specific arrangement of fluorine atoms in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-3-methylbutanoic acid suggests that it may exhibit unique interactions with biological receptors or enzymes, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The Moc-amino group can be selectively deprotected under mild conditions, allowing for the facile introduction of other functional groups or the coupling with other pharmacophores. This flexibility makes it an invaluable building block for designing novel drugs targeting various therapeutic areas.

The use of fluorinated carboxylic acids in medicinal chemistry has been well-documented for their role in enhancing drug efficacy and selectivity. For instance, fluoro-substituted carboxylic acids have been shown to improve the solubility and stability of proteins and peptides, making them more suitable for formulation into injectable drugs. The presence of two fluorine atoms in the side chain of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-3-methylbutanoic acid may contribute to these properties, potentially making it an excellent candidate for drug development.

Recent studies have also highlighted the importance of fluorine atoms in modulating enzyme activity. For example, fluorinated analogs of known drugs have demonstrated improved binding affinities to enzymes such as kinases and proteases. The structural features of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-3-methylbutanoic acid, particularly the combination of fluoro-substituted alkyl chains and aromatic rings, may enable it to interact with such enzymes in a novel way.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the fluoro groups necessitates specialized synthetic methodologies that are often employed in advanced organic chemistry laboratories. However, the growing interest in fluorinated compounds has led to the development of more efficient synthetic routes, making it increasingly feasible to produce such molecules on a larger scale.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-3-methylbutanoic acid (CAS No. 2171828-48-9) is a structurally complex and potentially highly bioactive compound that warrants further investigation. Its unique combination of functional groups makes it an attractive candidate for drug development, particularly in areas where fluorinated compounds have shown promise. As research continues to uncover new applications for fluorinated molecules, compounds like this one are likely to play an increasingly important role in the discovery and development of novel therapeutics.